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Compound of Interest

Compound Name:
Guanfacine-13C, 15N3

Hydrochloride

CAS No.: 1261393-21-8

Cat. No.: B586584

Get Quote

Executive Summary & Compound Profile
Guanfacine-13C, 15N3 Hydrochloride is a stable isotope-labeled internal standard used

primarily in LC-MS/MS quantification of Guanfacine.

Crucial Safety Distinction: While this compound contains heavy isotopes (

and

), it is NON-RADIOACTIVE. A common operational error is segregating this material into
radioactive waste streams, which incurs unnecessary costs and regulatory complications.[1]
This guide outlines the disposal of this compound strictly as Hazardous Chemical Waste.
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Parameter Specification

Chemical Name Guanfacine-13C, 15N3 Hydrochloride

CAS Number 29110-48-3 (Unlabeled parent)

Isotope Nature Stable (Non-Radioactive)

GHS Classification Acute Tox. 3 (H301): Toxic if swallowed

Physical State
White to off-white solid (or solution in

Methanol/DMSO)

Primary Hazard
Bioactive Pharmaceutical Agent (Alpha-2A

adrenergic agonist)

Hazard Analysis & Regulatory Framework
Before disposal, you must classify the waste stream based on the material's state.[2] The

toxicity of the parent compound (Guanfacine) dictates the handling procedure, regardless of

the isotopic labeling.

Regulatory Classification (US/EU)
RCRA (USA): Guanfacine is not explicitly P-listed or U-listed (40 CFR 261.33). However, due

to its oral toxicity (

approx. 165 mg/kg in mice), it must be characterized as Toxic Waste if discarded in bulk.

Solvent Considerations: If the standard is dissolved in Methanol or Acetonitrile, the waste

code is primarily dictated by the solvent (e.g., D001 Ignitable, F003 Spent Solvents).

SEVESO III / REACH (EU): Handle as hazardous pharmaceutical waste (Code 18 01 08* or

18 01 09).

Pre-Disposal Decision Logic
Effective disposal requires immediate segregation at the bench level. Use the following logic

flow to determine the correct waste stream.
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Figure 1: Decision matrix for segregating Guanfacine-13C, 15N3 HCl waste streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Scenario: Expired powder or spill cleanup materials.

Containment: Transfer the substance into a high-density polyethylene (HDPE) wide-mouth

jar.

Labeling: Affix a hazardous waste label.

Constituents: "Guanfacine HCl (Stable Isotope)"
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Hazard Checkbox: Toxic.[3][4]

Deactivation (Optional but Recommended): If your facility permits bench-top deactivation,

add a 10% bleach solution to degrade the biological activity before sealing, though high-

temperature incineration is the preferred ultimate destruction method.

Storage: Store in a satellite accumulation area (SAA) until pickup.

Protocol B: Liquid Waste (Stock Solutions)
Scenario: Leftover LC-MS standards dissolved in Methanol, Acetonitrile, or DMSO.

Compatibility Check: Ensure the waste container is compatible with the organic solvent

(usually HDPE or Safety Can).

Segregation:DO NOT pour into aqueous acid/base streams. This must go into the Organic

Solvent Waste stream.

Dilution Rule: If the concentration is high (>1 mg/mL), dilute with the primary solvent to

minimize acute toxicity risks to waste handlers.

Labeling:

Constituents: "Methanol (99%), Guanfacine HCl (<1%)"

Hazard Checkbox: Flammable, Toxic.

Protocol C: Empty Container Management (The "Triple
Rinse" Rule)
Scenario: An empty amber glass vial that contained the standard.

Assessment: Is the vial "RCRA Empty" (less than 3% by weight remains)?

Triple Rinse:

Add solvent (MeOH or Water) to the vial (approx. 10% volume).
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Cap and vortex/shake for 10 seconds.

Decant rinsate into the Liquid Waste container (Protocol B).

Repeat 3 times.

Defacement: Cross out the original label using a permanent marker to prevent misuse.

Disposal: Place the rinsed, uncapped vial in the laboratory glass recycling or broken glass

container.

Chain of Custody & Destruction Workflow
To ensure compliance and traceability, follow this chain of custody. This system validates that

the bioactive agent is destroyed and does not enter the water table.
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Figure 2: The cradle-to-grave workflow for pharmaceutical reference standards.

Emergency Procedures
Skin Contact: Wash with soap and water for 15 minutes. Guanfacine is a skin irritant.[4]

Ingestion: Immediately call a poison center.[3] Do not induce vomiting unless instructed.

Spill (Solid): Dampen a paper towel to prevent dust generation, wipe up, and dispose of as

solid toxic waste (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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